Cas no 2639411-74-6 (4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride)

• Product Name: 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride
• CAS No: 2639411-74-6
• MF: C₇H₁₂ClFO₃S
• MW: 230.684783935547
• MDL: MFCD33549565
• CID: 5641057
• PubChem ID: 155970587
• Update Time: 2025-07-23

4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2639411-74-6
• EN300-27777627
• [4-(fluoromethyl)oxan-4-yl]methanesulfonyl chloride
• 4-(fluoromethyl)oxan-4-yl]methanesulfonyl chloride
• 2H-Pyran-4-methanesulfonyl chloride, 4-(fluoromethyl)tetrahydro-
• 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride

• MDL： MFCD33549565
• Inchi： 1S/C7H12ClFO3S/c8-13(10,11)6-7(5-9)1-3-12-4-2-7/h1-6H2
• InChI Key： NMPREDPCIJOVLZ-UHFFFAOYSA-N
• SMILES： ClS(CC1(CF)CCOCC1)(=O)=O

Computed Properties

• Exact Mass: 230.0179713g/mol
• Monoisotopic Mass: 230.0179713g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.8Ų

Experimental Properties

• Density: 1.311±0.06 g/cm3(Predicted)
• Boiling Point: 320.2±7.0 °C(Predicted)

Additional information on 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride

Professional Introduction to 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride (CAS No: 2639411-74-6)

4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride (CAS No: 2639411-74-6) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, serves as a crucial intermediate in the development of novel therapeutic agents. The presence of both a fluoromethyl group and a methanesulfonyl chloride moiety imparts distinct reactivity and functional properties, making it an invaluable tool for synthetic chemists and medicinal chemists alike.

The compound's molecular structure, featuring an oxane ring substituted with a fluoromethyl group at the 4-position and a methanesulfonyl chloride at the 4'-position, offers a versatile platform for further functionalization. This dual functionality allows for the facile introduction of various pharmacophores, enabling the design of molecules with enhanced biological activity. The oxane ring, a six-membered heterocyclic ether, provides stability while maintaining flexibility, which is essential for optimizing drug-like properties such as solubility, metabolic stability, and binding affinity.

In recent years, the demand for fluorinated compounds in pharmaceutical applications has surged due to their favorable pharmacokinetic profiles and improved binding interactions with biological targets. The incorporation of a fluoromethyl group into drug candidates often enhances their metabolic stability and bioavailability. For instance, fluorine atoms can influence the electronic properties of molecules, leading to increased lipophilicity and reduced susceptibility to enzymatic degradation. This has made fluorinated compounds indispensable in the development of modern medicines.

The methanesulfonyl chloride moiety in 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride further enhances its utility as a synthetic intermediate. Methanesulfonyl chlorides are well-known for their ability to introduce sulfonyl groups into organic molecules via nucleophilic substitution reactions. This reaction is particularly useful in constructing complex scaffolds found in many active pharmaceutical ingredients (APIs). The reactivity of the methanesulfonyl chloride group allows for the efficient synthesis of sulfonamides, sulfonates, and other derivatives that are critical in drug development.

The compound has found applications in various research areas, including the synthesis of kinase inhibitors, antiviral agents, and anti-inflammatory drugs. Kinase inhibitors, for example, are a major class of targeted therapeutics used to treat cancers and inflammatory diseases. The structural features of 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride make it an excellent starting material for designing kinase inhibitors with high selectivity and potency. By leveraging its dual functionality, researchers can modulate key interactions with biological targets, leading to more effective drug candidates.

Recent advancements in synthetic methodologies have further expanded the applications of this compound. Transition-metal-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse substituents onto the oxane ring. These reactions allow for the precise control of regiochemistry and stereochemistry, enabling the construction of complex molecular architectures with high precision. Such techniques have been instrumental in developing novel drug candidates with improved pharmacological profiles.

The pharmaceutical industry continues to explore innovative ways to utilize 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride in drug discovery programs. Its versatility as a synthetic intermediate has made it a preferred choice for medicinal chemists seeking to develop next-generation therapeutics. By integrating this compound into multi-step synthetic routes, researchers can efficiently access structurally diverse libraries of compounds for high-throughput screening. This approach has accelerated the discovery process and led to the identification of several promising drug candidates.

The growing interest in fluorinated compounds has also driven research into greener synthetic methods for producing 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride. Sustainable chemistry principles are being increasingly adopted to minimize waste and reduce environmental impact. Catalytic processes that employ recyclable catalysts and benign solvents have been developed to enhance efficiency while maintaining high yields. These advancements align with global efforts to promote sustainable pharmaceutical manufacturing practices.

In conclusion, 4-(fluoromethyl)oxan-4-ylmethanesulfonyl chloride (CAS No: 2639411-74-6) is a multifunctional compound with significant potential in pharmaceutical research and development. Its unique structural features and reactivity make it an invaluable tool for synthesizing novel therapeutic agents. As research continues to uncover new applications and synthetic strategies, this compound is poised to play an even greater role in shaping the future of drug discovery.